N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C20H21N5O2S2/c1-28-19-15(3-2-8-21-19)20(27)25-9-6-13(7-10-25)12-22-18(26)14-4-5-16-17(11-14)24-29-23-16/h2-5,8,11,13H,6-7,9-10,12H2,1H3,(H,22,26)
• InChI Key: ZGGPUUSDPCTCNH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N2CCC(CC2)CNC(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C20H21N5O2S2
• Molecular Weight: 427.5 g/mol

Description

This compound is a complex organic molecule that includes a piperidine ring, a benzo[c][1,2,5]thiadiazole ring, and a carboxamide group. Piperidine is a common structure in many pharmaceuticals, and benzo[c][1,2,5]thiadiazole is a type of aromatic organic compound. The presence of these groups could suggest potential biological activity, but without specific studies on this compound, it’s hard to say for certain.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The piperidine ring, for example, is known to participate in various reactions, including substitutions and ring-opening reactions.

Scientific Research Applications

Drug Development

The piperidine moiety in this compound makes it an attractive candidate for drug design. Researchers explore its potential as a scaffold for developing novel pharmaceuticals. By modifying substituents on the piperidine ring, scientists can fine-tune properties such as binding affinity, selectivity, and metabolic stability. .

Material Synthesis

The presence of benzothiadiazole and piperidine moieties suggests applications in material science. Researchers investigate its use in organic electronics, photovoltaics, and light-emitting devices. .

Biological Studies

Biologists and biochemists study this compound to understand its interactions with biological macromolecules. Its potential as a probe for protein-ligand binding studies or enzyme inhibition assays is of interest. .

Anticancer Agents

Given the piperidine’s prevalence in anticancer drugs, this compound warrants investigation as a potential cytotoxic agent. Researchers explore its effects on cancer cell lines, assessing its ability to inhibit proliferation, induce apoptosis, or interfere with specific signaling pathways. .

Anti-Inflammatory Properties

The compound’s unique structure may confer anti-inflammatory effects. Researchers evaluate its impact on inflammatory pathways, cytokine production, and immune responses. .

Neurological Disorders

Piperidine derivatives often exhibit neuroprotective properties. Investigations focus on whether this compound can mitigate neurodegenerative diseases, such as Alzheimer’s or Parkinson’s. .